2-{[(4-Chlorobenzoyl)oxy]ethanimidoyl}-1,3-thiazole
Overview
Description
Scientific Research Applications
Biological Activity of Heterocyclic Systems
Heterocyclic compounds based on 1,3,4-thiadiazole and oxadiazole scaffolds have been identified as crucial structures for expressing pharmacological activity. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, analgesic, antitumor, antitubercular, and antiviral effects. The versatility of these heterocycles makes them promising objects for bioorganic and medicinal chemistry, providing a foundation for the development of new drug-like molecules (Lelyukh, 2019).
Synthetic Utilities of Heterocyclic Compounds
Research has developed various synthetic approaches for heterocyclic compounds, such as benzimidazoles, quinoxalines, and benzodiazepines, from the condensation of o-phenylenediamines with electrophilic reagents. These compounds, including azolylthiazoles, have been reviewed for their synthesis methods and biological applications, highlighting their significance in organic synthesis and medicinal chemistry (Ibrahim, 2011).
Importance in Medicinal Chemistry
The synthesis and transformation of 4-phosphorylated derivatives of 1,3-azoles (e.g., oxazoles, thiazoles, selenazoles, imidazoles) have been systematized, revealing their chemical and biological properties. These compounds are characterized by various types of activity, such as insectoacaricidal, anti-blastic, sugar-lowering, anti-exudative, antihypertensive, and neurodegenerative effects, underscoring their potential as pharmacologically active agents (Abdurakhmanova et al., 2018).
Mechanism of Action
Target of Action
tuberculosis . The target of these compounds is often the DprE1 enzyme .
Mode of Action
It is known that benzothiazole derivatives interact with their targets, such as the dpre1 enzyme, to inhibit their function . This interaction and the resulting changes lead to the anti-tubercular activity of these compounds .
Biochemical Pathways
tuberculosis, leading to its inhibition .
Result of Action
Properties
IUPAC Name |
[(E)-1-(1,3-thiazol-2-yl)ethylideneamino] 4-chlorobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2O2S/c1-8(11-14-6-7-18-11)15-17-12(16)9-2-4-10(13)5-3-9/h2-7H,1H3/b15-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSHSYBSEZAKVGL-OVCLIPMQSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NOC(=O)C1=CC=C(C=C1)Cl)C2=NC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\OC(=O)C1=CC=C(C=C1)Cl)/C2=NC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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